
Self-Assembly and Micellar Properties of
Sodium Lauroyl Methylaminopropionate: A

Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Sodium lauroyl

methylaminopropionate

Cat. No.: B1603138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Sodium lauroyl methylaminopropionate is an anionic surfactant derived from amino acids,

valued for its mildness and excellent foaming properties in various applications, including

personal care and drug delivery. Its amphiphilic nature drives the self-assembly into micelles in

aqueous solutions above a certain concentration, known as the critical micelle concentration

(CMC). This technical guide provides an in-depth overview of the self-assembly and micellar

characteristics of Sodium lauroyl methylaminopropionate. While specific quantitative data

for this surfactant is not extensively available in public literature, this guide outlines the

fundamental principles, experimental methodologies for characterization, and provides

comparative data from structurally similar N-acyl amino acid surfactants to offer valuable

context and insights for researchers.

Introduction
N-acyl amino acid surfactants, such as Sodium lauroyl methylaminopropionate, represent a

class of biocompatible and biodegradable amphiphiles with a wide range of applications. Their

molecular structure, consisting of a hydrophobic lauroyl tail and a hydrophilic N-methyl-β-

alanine headgroup, dictates their surface activity and self-assembly behavior.[1] In aqueous
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environments, these molecules reduce surface tension and, above the critical micelle

concentration (CMC), spontaneously form organized aggregates known as micelles.[2] These

micellar structures possess a hydrophobic core capable of solubilizing poorly water-soluble

compounds, making them of significant interest for drug delivery systems, advanced

formulations, and various industrial processes. Understanding the fundamental micellar

properties—such as CMC, aggregation number (Nagg), size, and the thermodynamics of their

formation—is crucial for optimizing their performance in these applications.

Self-Assembly and Micelle Formation
The formation of micelles is a thermodynamically driven process governed by the hydrophobic

effect. In aqueous solution, the hydrophobic lauroyl chains of Sodium lauroyl
methylaminopropionate disrupt the hydrogen-bonding network of water molecules, leading to

an unfavorable decrease in entropy. To minimize this effect, the surfactant monomers

aggregate to form micelles, sequestering the hydrophobic tails in the core and exposing the

hydrophilic headgroups to the aqueous phase. This process is initiated once the surfactant

concentration reaches the CMC.

Below is a conceptual representation of the micellization process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1603138?utm_src=pdf-custom-synthesis
https://cosmileeurope.eu/inci/detail/14893/sodium-lauroyl-methylaminopropionate/
https://en.wikipedia.org/wiki/Thermodynamics_of_micellization
https://www.benchchem.com/product/b1603138#self-assembly-and-micellar-properties-of-sodium-lauroyl-methylaminopropionate
https://www.benchchem.com/product/b1603138#self-assembly-and-micellar-properties-of-sodium-lauroyl-methylaminopropionate
https://www.benchchem.com/product/b1603138#self-assembly-and-micellar-properties-of-sodium-lauroyl-methylaminopropionate
https://www.benchchem.com/product/b1603138#self-assembly-and-micellar-properties-of-sodium-lauroyl-methylaminopropionate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1603138?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

